3-(2-chlorophenyl)-N-[(dibenzylamino)carbonothioyl]-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(dibenzylcarbamothioyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C26H22ClN3O2S/c1-18-23(24(29-32-18)21-14-8-9-15-22(21)27)25(31)28-26(33)30(16-19-10-4-2-5-11-19)17-20-12-6-3-7-13-20/h2-15H,16-17H2,1H3,(H,28,31,33)
• InChI Key: URYOJVOOKYRIGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC(=S)N(CC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C26H22ClN3O2S
• Molecular Weight: 476.0 g/mol

Description

The exploration of isoxazole derivatives, including compounds with chlorophenyl and dibenzylamino substituents, is driven by their potential applications in various fields such as medicinal chemistry, materials science, and as intermediates in organic synthesis. These compounds exhibit a wide range of biological and chemical properties, making them subjects of extensive research.

Synthesis Analysis

Isoxazole derivatives, including those with chlorophenyl groups, are typically synthesized through cyclization reactions involving hydroxylamine derivatives and suitable precursors with dibenzylamino groups. For example, compounds similar to the target molecule have been synthesized by condensing appropriate aryl methyl ketones with hydroxylamine hydrochloride, followed by reactions with chlorobenzaldehyde derivatives (Popat et al., 2004).

Molecular Structure Analysis

The molecular structure of isoxazole derivatives, including those with chlorophenyl and dibenzylamino substituents, can be characterized by spectroscopic techniques such as IR, NMR, and X-ray diffraction. For instance, the structural parameters of similar compounds have been determined using DFT calculations, offering insights into their molecular geometries and electronic structures (Wazzan et al., 2016).

Chemical Reactions and Properties

Isoxazole compounds participate in various chemical reactions, reflecting their reactive nature. For example, the nucleophilic substitution reactions of isoxazole derivatives have been utilized to introduce different functional groups, highlighting their versatility in synthetic chemistry (Yu et al., 2009).

Physical Properties Analysis

The physical properties of isoxazole derivatives, such as solubility, melting points, and crystal structures, are crucial for their applications. For example, the crystal structure of similar compounds has been elucidated through X-ray crystallography, revealing their solid-state arrangements and providing insights into their physical behavior (Siddiqui et al., 2008).